2-{[3-(4-Methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-YL]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[[2-(4-methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C24H27N3OS/c1-18-11-13-19(14-12-18)22-23(27-24(26-22)15-7-2-3-8-16-24)29-17-21(28)25-20-9-5-4-6-10-20/h4-6,9-14H,2-3,7-8,15-17H2,1H3,(H,25,28)
• InChI Key: MMVFALKTHXQYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCCCCC3)N=C2SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It often includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include studying the compound’s reactivity, its potential as a reactant in synthetic processes, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying the compound’s chemical properties, such as its acidity or basicity.

Mechanism of Action

If the compound has biological activity, studies may be conducted to determine how it interacts with biological systems. This can include studying its binding to biological targets, its effects on biological pathways, and its overall effects on organisms.

Safety and Hazards

This involves studying the compound’s toxicity and potential hazards. It can include determining its LD50 (the dose that is lethal to 50% of a population), studying its effects on various organisms, and determining appropriate safety precautions for handling the compound.

Future Directions

This can involve proposing further studies to learn more about the compound. It can include suggesting further synthetic studies, proposing biological studies to learn more about its mechanism of action, or suggesting studies to develop applications for the compound.